Cas no 17194-82-0 (4-Hydroxyphenylacetamide)

• Product Name: 4-Hydroxyphenylacetamide
• CAS No: 17194-82-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00017145
• CID: 50679
• PubChem ID: 86986
• Update Time: 2025-06-12

4-Hydroxyphenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hydroxyphenyl)acetamide
• 4-Hydroxyphenylacetamide
• p-Hydroxyphenylacetamide
• 4-Hydroxybenzeneacetamide
• PHAA
• ATENOLOL IMP A
• ATENOLOL IMPURITY A
• HydroxyphenylacetaMide
• Atenolol EP Impurity A
• Atenolol IMpurity –A(EP)
• LABOTEST-BB LT00848172
• NSC187193
• 2-(p-Hydroxyphenyl)acetamide
• 2-(4-Hydroxyphenyl)acetamide; Atenolol Imp. A (EP); Atenolol Impurity A
• PS-4609
• s12297
• P-Hydroxyphenyl-acetamide
• HYDROXYPHENYLACETAMIDE, 4-
• 4-hydroxy phenylacetamide
• p-(Carbamoylmethyl)phenol
• 2-(4-Hydroxyphenyl)-ethylamide
• Acetamide, 2-(p-hydroxyphenyl)-
• DTXSID4066171
• AC-6787
• Oprea1_206241
• 3-10-00-00434 (Beilstein Handbook Reference)
• BDBM50339587
• InChI=1/C8H9NO2/c9-8(11)5-6-1-3-7(10)4-2-6/h1-4,10H,5H2,(H2,9,11)
• 17194-82-0
• 4-(Hydroxyphenyl)acetamide
• FT-0618731
• 4-Hydroxyphenylacetamide, 99%
• NS00025637
• SY001683
• alpha-(p-Hydroxyphenyl)acetamide
• CS-W016314
• 0HY0N4ITN4
• Benzeneacetamide, 4-hydroxy-
• NSC-187193
• BRN 2085984
• p-Hydroxyphenyl acetamide
• H0853
• (4-Hydroxyphenyl)acetamide
• CHEBI:194828
• CCG-356424
• P-HYDROXY BENZYLAMIDE
• 4-Hydroxyphenylacetamide,(S)
• SCHEMBL661973
• UNII-0HY0N4ITN4
• AKOS005716492
• A811367
• MFCD00017145
• NSC 187193
• W-107869
• Q27236794
• YBPAYPRLUDCSEY-UHFFFAOYSA-
• FT-0618730
• EINECS 241-235-0
• CHEMBL447310
• 2-(4-hydroxyphenyl)acetamide;4-Hydroxyphenylacetamide
• (p-Hydroxyphenyl)acetamide
• EN300-219225
• STL163593
• BBL012281
• DB-043877

• MDL： MFCD00017145
• Inchi： 1S/C8H9NO2/c9-8(11)5-6-1-3-7(10)4-2-6/h1-4,10H,5H2,(H2,9,11)
• InChI Key： YBPAYPRLUDCSEY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC(N)=O
• BRN： 2085984

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: White or yellowish crystalline powder
• Density: 1.2023 (rough estimate)
• Melting Point: 175.0 to 179.0 deg-C
• Boiling Point: 403.9 ℃ at 760 mmHg
• Flash Point: 198.1±24.0 °C
• Refractive Index: 1.5810 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 63.32000
• LogP: 1.12030
• Solubility: dissolve in water
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Hydroxyphenylacetamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：AC3851500
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Hydroxyphenylacetamide

4-Hydroxyphenylacetamide (CAS No. 17194-82-0): A Comprehensive Overview

4-Hydroxyphenylacetamide, also known by its CAS number 17194-82-0, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, with the chemical formula C₉H₁₁NO₂, is a derivative of acetamide and phenol, characterized by its hydroxyl and amide functional groups. The unique structure of 4-Hydroxyphenylacetamide has led to its exploration in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 4-Hydroxyphenylacetamide consists of a benzene ring substituted with a hydroxyl group at the para position and an acetamide group. This arrangement confers specific physical and chemical properties that make it an interesting candidate for drug development. The compound is typically synthesized through the reaction of 4-hydroxybenzaldehyde with ammonia and acetic acid, followed by reduction to form the desired amide.

In recent years, 4-Hydroxyphenylacetamide has been studied for its potential pharmacological activities. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 4-Hydroxyphenylacetamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-Hydroxyphenylacetamide has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that 4-Hydroxyphenylacetamide can scavenge free radicals and reduce oxidative damage, making it a promising candidate for the development of antioxidant-based therapies.

The potential neuroprotective effects of 4-Hydroxyphenylacetamide have also been explored. In animal models of neurodegenerative diseases such as Alzheimer's disease, this compound has shown the ability to protect neurons from oxidative stress and amyloid-beta-induced toxicity. These findings highlight the potential of 4-Hydroxyphenylacetamide as a neuroprotective agent, which could be further developed for clinical applications.

In addition to its therapeutic potential, 4-Hydroxyphenylacetamide has been studied for its safety profile. Preclinical studies have indicated that this compound exhibits low toxicity and good biocompatibility, which are crucial factors for drug development. However, more extensive toxicological studies are needed to fully assess its safety in humans.

The solubility and stability of 4-Hydroxyphenylacetamide are important considerations for its formulation and delivery. This compound is generally soluble in polar solvents such as water and ethanol but may require specific formulation strategies to enhance its bioavailability. Recent advancements in drug delivery systems, such as nanoparticles and liposomes, have shown promise in improving the pharmacokinetic properties of compounds like 4-Hydroxyphenylacetamide.

In conclusion, 4-Hydroxyphenylacetamide (CAS No. 17194-82-0) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antioxidant, and neuroprotective properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this compound, paving the way for future advancements in drug discovery and development.